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Compound of Interest

Compound Name: Benzyl glycolate

CAS No.: 80409-16-1

Cat. No.: B1332358

Get Quote

Executive Summary
Benzyl glycolate (CAS: 30379-58-9), the benzyl ester of glycolic acid, serves as a critical

intermediate in the synthesis of polyphosphazenes and monosaccharide building blocks.[1][2]

[3] Its structure—comprising a phenyl ring, a benzylic methylene, an ester linkage, and a

primary alcohol—presents a unique spectroscopic profile.

This guide provides a definitive framework for the structural validation of benzyl glycolate.

Unlike generic spectral lists, this document focuses on causality: why signals appear where

they do and how to use specific peaks as diagnostic markers to rule out common impurities like

benzyl alcohol or glycolic acid.

Part 1: Structural Analysis & Theoretical Basis
Before interpreting spectra, we must define the magnetic and vibrational environments of the

molecule.
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Molecular Weight: 166.17 g/mol Structure:

Key Structural Moieties for Detection:
Benzylic Methylene (

): Highly deshielded due to the electronegative ester oxygen and the magnetic anisotropy of
the aromatic ring.

Glycolic Methylene (

): Unique chemical environment, flanked by a carbonyl and a hydroxyl group.

Ester Carbonyl: The rigid linker defining the molecule's backbone.

Part 2: Infrared Spectroscopy (IR) – Functional
Group Validation
IR spectroscopy is the first line of defense, primarily used here to confirm the ester formation

and the presence of the free hydroxyl group.

Diagnostic Bands
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Frequency (

)
Vibration Mode Intensity Interpretation

3400–3450 O-H Stretch Broad, Medium

Diagnostic of the

-hydroxy group. Note:

Sharpness depends

on H-bonding

concentration (neat

vs. dilute).

3030–3060
C-H Stretch (

)
Weak Aromatic ring protons.

2850–2950
C-H Stretch (

)
Weak/Medium

Methylene (

) groups.

1735–1750 C=O Stretch Strong

Critical: Ester

carbonyl. A shift

<1700 indicates

hydrolysis to acid.

1180–1220 C-O-C Stretch Strong
Ester "fingerprint"

vibration.

690–750 C-H Bend (oop) Strong

Monosubstituted

benzene ring (5

adjacent H).

Technical Insight
A common impurity is Benzyl Alcohol. In the IR spectrum, benzyl alcohol lacks the intense

carbonyl peak at ~1740

. If you observe a strong OH stretch but a weak or missing Carbonyl peak, the esterification has
failed or the sample has hydrolyzed.
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Part 3: Nuclear Magnetic Resonance (NMR) – The
Structural Fingerprint
NMR provides the connectivity map. The crucial task is distinguishing the two methylene (

) groups.

NMR Interpretation (400 MHz, )
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Shift (

ppm)
Multiplicity Integration Assignment

Mechanistic
Explanation

7.30 – 7.40 Multiplet 5H Aromatic Protons

Magnetic

anisotropy of the

benzene ring

circulates

electrons,

deshielding

these protons.

5.23 Singlet 2H

Benzylic

(

)

Most Deshielded

Aliphatic:

Attached directly

to the

electronegative

ester oxygen and

the aromatic ring.

4.21 Singlet* 2H

Glycolic

(

)

Deshielded by

the adjacent

carbonyl and

hydroxyl, but less

so than the

benzylic protons

attached to the

ester oxygen.

~2.5 - 3.0 Broad Singlet 1H Hydroxyl (-OH)

Exchangeable

proton. Shift

varies with

concentration

and solvent

dryness.

Critical Protocol Note:

Coupling: In strictly anhydrous DMSO-
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, the Glycolic

at 4.21 ppm may appear as a doublet due to coupling with the hydroxyl proton. In

with trace water, rapid proton exchange decouples this interaction, resulting in a singlet.

NMR Interpretation (100 MHz, )
Shift (

ppm)
Carbon Type Assignment

173.5 Quaternary (C=O) Ester Carbonyl.

135.0 Quaternary (Ar-C) Ipso-carbon of the phenyl ring.

128.6 - 128.8 CH (Ar) Ortho/Meta/Para carbons.

67.4

Benzylic Carbon: Downfield

due to direct oxygen

attachment.

60.6
Glycolic Carbon: Alpha to

carbonyl and OH.

Part 4: Mass Spectrometry (MS) – Fragmentation
Logic[4]
MS confirms the molecular weight and provides structural proof via characteristic fragment

loss.

Ionization Mode: Electron Impact (EI, 70 eV)

Fragmentation Pathway Analysis[4][5]
Molecular Ion (

): m/z 166 (Often weak due to labile ester bond).

Base Peak (100%):m/z 91.
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Mechanism:[4] Cleavage of the benzylic C-O bond generates the Benzyl cation (

), which instantly rearranges to the ultra-stable aromatic Tropylium ion (

).

Diagnostic Fragment: m/z 107 (

).

Mechanism: Benzyloxy cation.

Secondary Fragment: m/z 77 (

).

Mechanism:[4] Phenyl cation formed from the decomposition of the tropylium ion or direct

cleavage.

Visualization: MS Fragmentation Pathway

Molecular Ion (M+)
m/z 166

Benzyl Cation
[C6H5CH2]+

Benzylic Cleavage
(-75 Da)

Glycolic Radical
Loss of C2H3O2

Tropylium Ion
(Base Peak)

m/z 91

Rearrangement Phenyl Cation
m/z 77

Loss of C2H2
(-26 Da)

Click to download full resolution via product page

Caption: Figure 1. Electron Impact (EI) fragmentation pathway of Benzyl Glycolate showing

the dominant formation of the Tropylium ion.

Part 5: Experimental Protocols
Workflow: Spectral Elucidation
The following diagram outlines the logical flow for validating a synthesized batch of benzyl
glycolate.
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Crude Sample

Step 1: IR Spectroscopy
Check: 1740 cm-1 (C=O) & 3400 cm-1 (OH)

Carbonyl Present?

Step 2: 1H NMR (CDCl3)
Check: Singlets at 5.23 & 4.21 ppm

Yes

Reject: Hydrolysis/Impurity

No (Alcohol only)

Step 3: GC-MS
Check: Base peak m/z 91

Validated Benzyl Glycolate

Click to download full resolution via product page

Caption: Figure 2. Step-by-step decision matrix for the analytical validation of Benzyl
Glycolate.
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Protocol 1: NMR Sample Preparation
To ensure the chemical shifts match the reference data provided above:

Solvent: Use high-quality Deuterochloroform (

, 99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

Concentration: Dissolve ~10-15 mg of Benzyl Glycolate in 0.6 mL of solvent.

Why? High concentrations can cause the OH peak to shift and broaden due to

intermolecular hydrogen bonding.

Filtration: If the solution is cloudy (common if salts from synthesis remain), filter through a

small plug of glass wool into the NMR tube. Suspended solids degrade resolution (line

broadening).

Protocol 2: GC-MS Analysis[7]
Inlet Temp: 250°C.

Column: DB-5ms or equivalent (non-polar).

Oven Program: Start at 60°C (hold 2 min)

Ramp 15°C/min to 280°C.

Note: Benzyl glycolate is thermally stable enough for GC, but ensure the liner is clean to

prevent thermal degradation to benzyl alcohol inside the injector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemicalbook.com [chemicalbook.com]

2. Benzyl glycolate | 30379-58-9 | Benchchem [benchchem.com]

3. Benzyl glycolate 97 30379-58-9 [sigmaaldrich.com]

4. chemguide.co.uk [chemguide.co.uk]

5. Benzyl 2-hydroxyacetate | C9H10O3 | CID 561337 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectral Interpretation of Benzyl
Glycolate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332358/docs#technical-guide-spectral-
interpretation-of-benzyl-glycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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